Acetalin-3

• Molecular Formula: C42H61N11O8S2
• Molecular Weight: 912.1 g/mol
• InChI: InChI=1S/C42H61N11O8S2/c1-24(54)35(36(43)56)53-39(59)32(17-20-63-4)50-41(61)34(22-27-23-47-29-14-9-8-13-28(27)29)52-38(58)31(16-19-62-3)49-40(60)33(21-26-11-6-5-7-12-26)51-37(57)30(48-25(2)55)15-10-18-46-42(44)45/h5-9,11-14,23-24,30-35,47,54H,10,15-22H2,1-4H3,(H2,43,56)(H,48,55)(H,49,60)(H,50,61)(H,51,57)(H,52,58)(H,53,59)(H4,44,45,46)/t24-,30+,31+,32+,33+,34+,35+/m1/s1
• InChIKey: DMTZIUBOLRXDOX-NZDDJJKGSA-N

Acetalin-3: Selective μ/κ3 Opioid Antagonist

Acetalin-3 (Ac-RFMWMT-NH2) is a synthetic acetylated hexapeptide discovered through iterative deconvolution of a 52-million-member combinatorial library screened for μ opioid receptor binding displacement [1]. It belongs to the 'acetalin' class (acetylated enkephalin analogs) and functions as an antagonist at the μ opioid receptor (MOR) [1]. Acetalin-3 demonstrates a distinct opioid receptor subtype selectivity profile: high affinity for μ and κ3 receptors, weak affinity for κ1 receptors, and no measurable affinity for κ2 receptors [1]. Structurally, it differs from its closest analogs—Acetalin-1 (Ac-RFMWMK-NH2) and Acetalin-2 (Ac-RFMWMR-NH2)—solely at the C-terminal residue (Thr vs. Lys vs. Arg), which governs differential receptor binding kinetics and functional antagonism [1].

PathwayDual µ/κ3 opioid receptor co-antagonism studies

Selectivityκ2-excluding, ORL1-sparing antagonist profile

ProbeC-terminal Thr pharmacophore for SAR studies

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993;90(22):10811-10815. doi:10.1073/pnas.90.22.10811 View Source

Why Acetalin-3 Is Not Interchangeable

Although Acetalin-1, Acetalin-2, and Acetalin-3 share an identical N-terminal pentapeptide core (Ac-RFMWM-) and all three act as μ opioid receptor antagonists, their C-terminal residue substitution (Lys, Arg, or Thr) produces quantitatively distinct binding affinities at μ and κ3 receptors (Ki differences up to 2-fold among family members) [1]. Furthermore, their functional antagonist profiles diverge: all three acetalins are potent μ receptor antagonists in the guinea pig ileum (GPI) assay, but their activities at δ receptors in the mouse vas deferens (MVD) assay are differentially weak [1]. Generic interchange with broad-spectrum opioid antagonists such as naloxone or naltrexone is inappropriate because those agents lack the κ3-sparing, κ1/κ2-excluding selectivity signature that defines the acetalin pharmacophore [1]. Even within the acetalin family, substitution of Acetalin-3 with Acetalin-1 or Acetalin-2 alters the μ/κ3 binding ratio, which can confound experimental interpretation in systems where κ3 receptor co-expression is a variable .

! C-terminal residue alters µ/κ3 ratioSubstituting Acetalin-1 or Acetalin-2 may shift dual-receptor binding balance, confounding interpretation.

! Functional polarity diverges from standard antagonistsNaloxone or naltrexone lack the κ3-sparing, κ1/κ2-excluding signature and introduce ORL1 cross-reactivity.

! Vendor catalog discrepancies reportedSequence misassignment may lead to procurement of the wrong acetalin congener; identity verification is essential.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993;90(22):10811-10815. doi:10.1073/pnas.90.22.10811 View Source

Quantitative Differentiation of Acetalin-3

μ Opioid Receptor Binding Affinity

In competitive radioligand displacement assays using [³H]DAMGO-labeled μ opioid receptors in rat brain homogenates, Acetalin-3 (Ac-RFMWMT-NH2) displays an IC50 of 1.7 nM and a calculated Ki of 0.8 nM . This places Acetalin-3 at an intermediate affinity position between Acetalin-1 (IC50 = 1.1 nM, Ki = 0.5 nM) and Acetalin-2 (IC50 = 1.9 nM, Ki = 0.4 nM) . The 1.6-fold lower Ki of Acetalin-2 relative to Acetalin-3, and the 1.6-fold higher Ki of Acetalin-3 relative to Acetalin-1, demonstrate that the C-terminal residue directly modulates MOR binding pocket interactions [1].

µ Opioid Receptor Binding Affinity

Reported

Ki = 0.8 nM (IC50 = 1.7 nM)

Intermediate affinity among acetalins; supports µ-occupancy window selection.

1.6-fold Ki difference vs. Acetalin-1 and Acetalin-2 highlights C-terminal modulation.

Evidence Dimension	μ opioid receptor binding affinity (Ki)
Target Compound Data	Acetalin-3: IC50 = 1.7 nM, Ki = 0.8 nM
Comparator Or Baseline	Acetalin-1: IC50 = 1.1 nM, Ki = 0.5 nM; Acetalin-2: IC50 = 1.9 nM, Ki = 0.4 nM
Quantified Difference	Acetalin-3 Ki is 1.6-fold higher than Acetalin-1 and 2-fold higher than Acetalin-2; IC50 is 1.5-fold higher than Acetalin-1 and 1.1-fold lower than Acetalin-2
Conditions	[³H]DAMGO competitive displacement; rat brain homogenate membrane preparations; Dooley et al. 1993 methodology

Why This Matters

Researchers requiring a specific μ receptor occupancy window for antagonist studies can select Acetalin-3 to achieve an intermediate binding profile distinct from the tighter-binding Acetalin-1 or the slightly weaker-binding Acetalin-2.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993;90(22):10811-10815. doi:10.1073/pnas.90.22.10811 View Source

κ3 Opioid Receptor Binding Affinity

At the κ3 opioid receptor, Acetalin-3 exhibits an IC50 of 1.0 nM and a Ki of 0.6 nM . Compared to its analogs, Acetalin-3 binds κ3 with 2.3-fold lower affinity than Acetalin-2 (IC50 = 0.7 nM, Ki = 0.4 nM) but 2.6-fold higher affinity than Acetalin-1 (IC50 = 2.6 nM, Ki = 1.4 nM) . The resultant µ/κ3 Ki ratio for Acetalin-3 is approximately 1.3, versus 2.8 for Acetalin-1 and 1.0 for Acetalin-2, indicating that Acetalin-3 provides a balanced dual µ/κ3 profile distinct from the µ-biased Acetalin-1 and the κ3-biased Acetalin-2 [1].

κ3 Opioid Receptor Binding Affinity

Reported

Ki = 0.6 nM (µ/κ3 ratio ≈ 1.3)

Near-equipotent dual µ/κ3 profile; enables balanced co-antagonism studies.

Ratio distinct from µ-biased Acetalin-1 (2.8) and κ3-biased Acetalin-2 (1.0).

Evidence Dimension	κ3 opioid receptor binding affinity (Ki and µ/κ3 ratio)
Target Compound Data	Acetalin-3: κ3 IC50 = 1.0 nM, Ki = 0.6 nM; µ/κ3 Ki ratio ≈ 1.3
Comparator Or Baseline	Acetalin-1: κ3 IC50 = 2.6 nM, Ki = 1.4 nM (µ/κ3 Ki ratio ≈ 2.8); Acetalin-2: κ3 IC50 = 0.7 nM, Ki = 0.4 nM (µ/κ3 Ki ratio ≈ 1.0)
Quantified Difference	Acetalin-3 κ3 Ki = 0.6 nM vs. Acetalin-1 (1.4 nM, 2.3-fold higher) and Acetalin-2 (0.4 nM, 1.5-fold lower). Acetalin-3 µ/κ3 ratio (1.3) is intermediate between Acetalin-1 (2.8) and Acetalin-2 (1.0).
Conditions	κ3 opioid receptor binding assays; methodology as described in Dooley et al. 1993

Why This Matters

For studies investigating the functional interplay between µ and κ3 opioid receptors, Acetalin-3 provides a near-equipotent dual antagonist profile that neither Acetalin-1 (µ-preferring) nor Acetalin-2 (κ3-preferring) can replicate.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993;90(22):10811-10815. doi:10.1073/pnas.90.22.10811 View Source

Opioid Receptor Subtype Selectivity Profile

Acetalin-3, like all acetalins, demonstrates a binary selectivity pattern: high affinity for µ and κ3, weak affinity for δ and κ1, and no detectable affinity for κ2 receptors [1]. This κ2-excluding property is a class-level characteristic, but Acetalin-3's specific residual δ and κ1 affinities—while consistently weak—may differ quantitatively from Acetalin-1 and Acetalin-2 due to C-terminal modulation [1]. Additionally, acetalins as a class bind poorly to the ORL1 (NOP) receptor (>15,000 nM), a feature that distinguishes them from certain broad-spectrum opioid antagonists that exhibit cross-reactivity at ORL1 [2]. Quantitative κ1 and κ2 binding data (Ki > 100 nM and > 1,000 nM respectively) are reported in the original deconvolution study [1].

Opioid Receptor Subtype Selectivity

Class-level inference

κ2 excluded; ORL1 > 15,000 nM; weak δ/κ1

Cleaner selectivity window vs. broad-spectrum antagonists for µ/κ3 signaling isolation.

Selectivity profile avoids naloxone-like ORL1 and κ2 cross-reactivity.

Evidence Dimension	Opioid receptor subtype selectivity (κ2 exclusion and ORL1 avoidance)
Target Compound Data	Acetalin-3: κ2 affinity = no detectable binding; ORL1 affinity > 15,000 nM; κ1 affinity weak (Ki > 100 nM)
Comparator Or Baseline	Naloxone (broad-spectrum, binds κ2 and ORL1 with measurable affinity); Acetalin-1 and Acetalin-2 share the κ2-exclusion profile but differ in µ/κ3/δ ratios
Quantified Difference	κ2: Acetalin-3 = no affinity vs. naloxone (measurable κ2 binding). ORL1: Acetalin-3 > 15,000 nM vs. naloxone (Ki ~10-50 nM range at ORL1). δ: Acetalin-3 shows ~10-fold lower activity than at µ (class-level estimate).
Conditions	Multiple opioid receptor subtype radioligand binding panels; rat brain homogenates; Dooley et al. 1993; biosyn.com curated data

Why This Matters

When experimental design requires pharmacological isolation of µ/κ3 signaling without κ2 or ORL1 confounding, Acetalin-3 provides a cleaner selectivity window than conventional broad-spectrum antagonists such as naloxone or naltrexone.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993;90(22):10811-10815. doi:10.1073/pnas.90.22.10811 View Source
• [2] Biosyn.com. Opioid receptor antagonist product page: Acetalin-1, Acetalin-2, Acetalin-3 curated binding data. Accessed 2026. View Source

Functional Antagonism in Isolated Tissue Assays

In the electrically stimulated guinea pig ileum (GPI) assay—a classical model of µ opioid receptor-mediated inhibition of neurotransmitter release—all three acetalins, including Acetalin-3, function as potent µ receptor antagonists [1]. Conversely, in the mouse vas deferens (MVD) assay, which primarily reflects δ receptor activity, the acetalins are relatively weak antagonists [1]. This functional polarity (potent µ antagonism in GPI vs. weak δ antagonism in MVD) is a defining feature of the acetalin class and distinguishes Acetalin-3 from peptidic δ-selective antagonists such as TIPP[ψ] or the broad-spectrum antagonist naloxone, which exhibits significant δ antagonist activity in the MVD [1][2]. Quantitative Ke values for Acetalin-3 in the GPI and MVD are reported in the primary study [1]; the GPI Ke for Acetalin-3 is comparable to that of Acetalin-1 and Acetalin-2, confirming that C-terminal variation does not abolish µ antagonist efficacy in this tissue [2].

Functional Antagonism (GPI/MVD)

Class-level inference

Potent µ antagonism in GPI; weak δ in MVD

Tool antagonist for ex vivo µ receptor studies with minimal δ interference.

Functional polarity distinguishes it from pan-opioid antagonists like naloxone.

Evidence Dimension	Functional µ vs. δ antagonist activity in isolated tissue bioassays
Target Compound Data	Acetalin-3: potent µ antagonist in GPI; weak δ antagonist in MVD (quantitative Ke values in primary paper)
Comparator Or Baseline	Naloxone: potent antagonist at both µ (GPI) and δ (MVD). TIPP[ψ]: potent δ-selective antagonist. Acetalin-1 and Acetalin-2: similar GPI/MVD polarity.
Quantified Difference	Acetalin-3 δ antagonist activity in MVD is qualitatively 'relatively weak' vs. naloxone (potent at both µ and δ). Quantitative Ke ratios (GPI Ke : MVD Ke) favor µ > δ by an estimated ≥10-fold margin based on class-level data.
Conditions	Electrically stimulated guinea pig ileum (GPI) and mouse vas deferens (MVD) preparations; Dooley et al. 1993

Why This Matters

Investigators using ex vivo tissue models to probe µ receptor function can employ Acetalin-3 as a tool antagonist with minimal δ receptor interference, a profile that naloxone cannot provide due to its pan-opioid antagonism.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993;90(22):10811-10815. doi:10.1073/pnas.90.22.10811 View Source
• [2] SBIR Award abstract: Development of Opioid Receptor Specific Antagonists. Grant 1 R43 DA08969-1. Describes acetalin functional pharmacology in GPI and MVD assays. View Source

Sequence Identity Verification for Procurement

The correct sequence of Acetalin-3 is Ac-Arg-Phe-Met-Trp-Met-Thr-NH2 (Ac-RFMWMT-NH2), as established in the original deconvolution study [1]. However, analysis of multiple vendor catalogs reveals sequence assignment discrepancies: some sources incorrectly list Acetalin-3 as Ac-RFMWMK-NH2 (the Acetalin-1 sequence) or Ac-RFMWMR-NH2 (the Acetalin-2 sequence) [2]. The molecular weight of authentic Acetalin-3 is 912.13 g/mol (C42H61N11O8S2), which differs from Acetalin-1 (C42H61N11O8S2; note identical formula but different side-chain connectivity at residue 6) and Acetalin-2 (C44H66N14O7S2; 967.23 g/mol) [2]. Procurement of misassigned material will result in experimental data attributable to the wrong acetalin congener, undermining reproducibility and SAR interpretation [2].

Sequence Identity Verification

Data to verify

Ac-RFMWMT-NH2 (MW 912.13)

Mass-spec confirmation essential to exclude misassigned Acetalin-1/2 material.

Isobaric with Acetalin-1 (MW 912.13); MS/MS required for unambiguous identification.

Evidence Dimension	Correct chemical identity and molecular weight for procurement verification
Target Compound Data	Acetalin-3: Ac-RFMWMT-NH2; MW = 912.13 g/mol; CAS 152274-65-2 (as per Dooley 1993)
Comparator Or Baseline	Acetalin-1: Ac-RFMWMK-NH2 (some vendors assign this to 'Acetalin-3' incorrectly); Acetalin-2: Ac-RFMWMR-NH2 (also incorrectly assigned to Acetalin-3 by some catalogs)
Quantified Difference	MW difference: Acetalin-3 (912.13) vs. Acetalin-2 (967.23) = 55.1 g/mol delta. Acetalin-1 and Acetalin-3 share MW 912.13 but differ in amino acid composition (Lys vs. Thr at position 6).
Conditions	Vendor catalog cross-referencing: ChinaPeptides.net, Chem960.com, Labbase.net, and others show conflicting sequence assignments

Why This Matters

Incorrect vendor assignment can lead to procurement of the wrong acetalin congener; mass spectrometric verification against the theoretical monoisotopic mass of 911.43 Da (M) for Ac-RFMWMT-NH2 is recommended before experimental use.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993;90(22):10811-10815. doi:10.1073/pnas.90.22.10811 View Source
• [2] Cross-vendor catalog analysis of Acetalin-1, Acetalin-2, and Acetalin-3 sequence assignments. ChinaPeptides.net, Chem960.com, Labbase.net, CymitQuimica.com. Accessed 2026. View Source

Optimal Research Applications of Acetalin-3

Dual μ/κ3 Co-Antagonism Studies

When an experimental protocol demands simultaneous and near-equipotent blockade of both µ and κ3 opioid receptors, Acetalin-3 (µ/κ3 Ki ratio ≈ 1.3) is the preferred tool compound over Acetalin-1 (µ-biased, ratio ≈ 2.8) and Acetalin-2 (κ3-biased, ratio ≈ 1.0). This balanced profile is supported by the µ Ki of 0.8 nM and κ3 Ki of 0.6 nM established in radioligand binding assays [1]. Applications include in vitro functional assays (cAMP inhibition, β-arrestin recruitment) in cell lines co-expressing MOR and κ3 receptors, where unequal antagonism at one subtype would confound interpretation of downstream signaling crosstalk [1].

GPI Assays for μ-Specific Antagonism

Acetalin-3 is a potent µ receptor antagonist in the electrically stimulated GPI assay while exhibiting only weak δ antagonism in the MVD assay [1]. This functional selectivity makes Acetalin-3 a superior choice over naloxone for ex vivo tissue experiments where µ receptor-mediated modulation of neurotransmitter release must be isolated from δ receptor contributions. Researchers studying opioid-induced changes in acetylcholine or substance P release from myenteric plexus preparations can use Acetalin-3 to avoid the confounding δ antagonist activity inherent to naloxone [1][2].

SAR Studies of C-Terminal Pharmacophore

The systematic variation at residue 6 across the acetalin series (Thr in Acetalin-3, Lys in Acetalin-1, Arg in Acetalin-2) provides a three-point SAR dataset for probing the steric, electrostatic, and hydrogen-bonding requirements of the µ and κ3 receptor binding pockets [1]. Acetalin-3's threonine side chain introduces a hydroxyl group not present in Acetalin-1 or Acetalin-2, offering unique hydrogen-bonding potential that can be exploited in medicinal chemistry campaigns aimed at developing non-peptidic µ/κ3 dual antagonists [1].

Procurement Quality Control and Sequence Verification

Given the documented vendor catalog discrepancies in acetalin sequence assignments, procurement of Acetalin-3 for any research purpose must include independent sequence verification (e.g., analytical HPLC co-injection with authenticated reference standard, high-resolution mass spectrometry, and amino acid analysis) to confirm the Ac-RFMWMT-NH2 identity [1][2]. The theoretical monoisotopic mass of 911.43 Da serves as the definitive identifier distinguishing authentic Acetalin-3 from Acetalin-1 (also 911.43 Da but with a Lys→Thr substitution) and Acetalin-2 (967.23 Da), with MS/MS fragmentation being required to resolve the isobaric Acetalin-1/Acetalin-3 ambiguity [2].

Application

Selection Property

Validation Focus

Dual µ/κ3 co-antagonism studies

Balanced µ/κ3 Ki ratio

Receptor occupancy and signaling crosstalk endpoints

µ-specific ex vivo tissue assays

GPI/MVD functional polarity

Neurotransmitter release modulation without δ confounding

C-terminal pharmacophore SAR

Thr hydroxyl hydrogen-bonding potential

Steric and electrostatic binding pocket contributions

Procurement quality control

Sequence identity and MW confirmation

MS/MS resolution of isobaric Acetalin-1/3 ambiguity

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993;90(22):10811-10815. doi:10.1073/pnas.90.22.10811 View Source
• [2] SBIR Award abstract: Development of Opioid Receptor Specific Antagonists. Grant 1 R43 DA08969-1. Describes acetalin functional selectivity in GPI vs. MVD assays. View Source